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Compound of Interest

Compound Name: Dysprosium-165

CAS No.: 13967-64-1

Cat. No.: B1208800

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dysprosium-165 (Dy-165) is a beta- and gamma-emitting radionuclide with properties that

make it a promising candidate for targeted radionuclide therapy. With a half-life of 2.334 hours

and the emission of therapeutic beta particles, Dy-165 can deliver a cytotoxic radiation dose to

targeted tissues while its gamma emissions allow for imaging and dosimetric calculations. The

successful delivery of Dy-165 to target sites, such as tumors, is achieved by attaching it to

peptides that have a high affinity for specific cellular receptors. This process, known as

radiolabeling, requires a robust and reproducible protocol to ensure the formation of a stable

conjugate between the peptide and the radionuclide.

These application notes provide detailed protocols for the labeling of peptides with

Dysprosium-165 using two common chelating agents: DOTA (1,4,7,10-

tetraazacyclododecane-1,4,7,10-tetraacetic acid) and DTPA (diethylenetriaminepentaacetic

acid).
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Principle of Radiolabeling
The labeling of peptides with metallic radionuclides like Dysprosium-165 involves a

bifunctional chelator. This molecule has two key components: a chelating moiety that strongly

binds the radiometal ion and a reactive functional group that covalently attaches to the peptide.

DOTA and DTPA are widely used chelators that form stable complexes with trivalent

radiometals. The peptide is first conjugated with the chelator, and then this peptide-chelator

conjugate is incubated with Dy-165 under optimized conditions to form the final radiolabeled

peptide.

Production of Dysprosium-165
Dysprosium-165 is typically produced by the neutron bombardment of a stable Dysprosium-

164 (¹⁶⁴Dy) target in a nuclear reactor via the ¹⁶⁴Dy(n,γ)¹⁶⁵Dy nuclear reaction. For

radiopharmaceutical applications, it is crucial to use high-purity, no-carrier-added (NCA) Dy-165

to achieve high specific activity. This minimizes the presence of non-radioactive dysprosium

isotopes that would compete for chelation, thereby reducing the specific activity of the final

product. Purification of Dy-165 from the irradiated target is typically achieved using

chromatographic methods.

Experimental Protocols
Protocol 1: Dysprosium-165 Labeling of DOTA-
conjugated Peptides
This protocol outlines the steps for labeling a DOTA-conjugated peptide with Dy-165. The

macrocyclic structure of DOTA provides a kinetically inert and thermodynamically stable

complex with trivalent radiolanthanides.

Materials:

DOTA-conjugated peptide (e.g., DOTA-TATE, DOTA-RGD)

No-carrier-added (NCA) ¹⁶⁵DyCl₃ in dilute HCl (e.g., 0.05 M)

Ammonium acetate buffer (0.2 M, pH 5.0)
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Sterile, metal-free water

Sterile, metal-free reaction vial (e.g., polypropylene)

Heating block or water bath

Radio-TLC or radio-HPLC system for quality control

Procedure:

Preparation of Reagents:

Prepare the ammonium acetate buffer by dissolving the appropriate amount of ammonium

acetate in sterile, metal-free water and adjusting the pH to 5.0 with sterile HCl or NaOH.

Reconstitute the lyophilized DOTA-peptide in sterile, metal-free water to a known

concentration (e.g., 1 mg/mL).

Labeling Reaction:

In a sterile reaction vial, add a specific amount of the DOTA-peptide solution (e.g., 10-50

µg).

Add the ammonium acetate buffer to the vial to bring the total reaction volume to

approximately 500 µL and to maintain the pH between 4.5 and 5.5.

Carefully add the desired amount of NCA ¹⁶⁵DyCl₃ solution (e.g., 100-500 MBq) to the

reaction vial.

Gently mix the contents of the vial.

Incubation:

Incubate the reaction vial at 80-95°C for 15-30 minutes. The optimal temperature and time

may vary depending on the specific peptide.

Quality Control:
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After incubation, allow the vial to cool to room temperature.

Determine the radiochemical purity of the ¹⁶⁵Dy-DOTA-peptide using radio-TLC or radio-

HPLC.

Radio-TLC: Spot a small aliquot of the reaction mixture onto a TLC strip (e.g., ITLC-SG)

and develop it with an appropriate mobile phase (e.g., 0.1 M sodium citrate, pH 5.5).

The radiolabeled peptide will migrate with the solvent front, while free Dy-165 will

remain at the origin.

Radio-HPLC: Inject a small aliquot onto an HPLC system equipped with a radioactivity

detector. A C18 column with a gradient of water/acetonitrile containing 0.1% TFA is

commonly used.

Purification (if necessary):

If the radiochemical purity is below the desired level (typically >95%), the product can be

purified using a C18 Sep-Pak cartridge.

Protocol 2: Dysprosium-165 Labeling of DTPA-
conjugated Peptides
This protocol describes the labeling of a DTPA-conjugated peptide with Dy-165. DTPA is an

acyclic chelator that generally allows for faster labeling at lower temperatures compared to

DOTA.

Materials:

DTPA-conjugated peptide

No-carrier-added (NCA) ¹⁶⁵DyCl₃ in dilute HCl

Sodium acetate buffer (0.1 M, pH 5.5)

Sterile, metal-free water

Sterile, metal-free reaction vial
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Radio-TLC or radio-HPLC system for quality control

Procedure:

Preparation of Reagents:

Prepare the sodium acetate buffer and adjust the pH to 5.5.

Reconstitute the DTPA-peptide to a known concentration in sterile, metal-free water.

Labeling Reaction:

In a sterile reaction vial, add the DTPA-peptide solution (e.g., 10-50 µg).

Add the sodium acetate buffer to achieve a final reaction volume of approximately 500 µL

and a pH of 5.0-6.0.

Add the NCA ¹⁶⁵DyCl₃ solution to the vial.

Mix gently.

Incubation:

Incubate the reaction at room temperature (20-25°C) for 10-20 minutes.

Quality Control:

Perform quality control using radio-TLC or radio-HPLC as described in Protocol 1 to

determine the radiochemical purity.

Purification (if necessary):

Purify the product using a C18 Sep-Pak cartridge if the radiochemical purity is below 95%.

Data Presentation
The following tables summarize typical quantitative data for the radiolabeling of peptides with

trivalent radiolanthanides, which can be extrapolated for Dysprosium-165 due to their similar
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chemical properties. It is important to note that optimal conditions and results will be specific to

the peptide used and should be determined empirically.

Table 1: Comparison of Labeling Conditions for DOTA- and DTPA-conjugated Peptides with

Trivalent Radiolanthanides

Parameter DOTA-Peptides DTPA-Peptides

pH 4.5 - 5.5 5.0 - 6.0

Temperature (°C) 80 - 95 20 - 25 (Room Temp)

Incubation Time (min) 15 - 30 10 - 20

Peptide Amount (µg) 10 - 50 10 - 50

Radionuclide Activity (MBq) 100 - 500 100 - 500

Table 2: Expected Performance Characteristics of ¹⁶⁵Dy-labeled Peptides

Parameter Expected Value Method of Determination

Radiochemical Purity > 95% Radio-TLC / Radio-HPLC

Specific Activity (GBq/µmol) > 50

Calculation based on

radioactivity and peptide

amount

In Vitro Serum Stability (24h) > 90% intact
Incubation in human serum

followed by HPLC analysis
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1. Preparation

2. Radiolabeling 3. Quality Control 4. Final Product

DOTA/DTPA-Peptide

Combine and IncubateDy-165 Solution

Reaction Buffer

Radio-TLC / Radio-HPLC Purified 165Dy-Peptide>95% Purity
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Target Cell (e.g., Tumor Cell)

Peptide Receptor

Internalization

Beta Particle Emission
(DNA Damage)

Cell Death
(Apoptosis)

165Dy-Peptide
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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